1-ethyl-4-[4-(4-methoxyphenoxy)butoxy]benzene

• IUPAC Name: 1-ethyl-4-[4-(4-methoxyphenoxy)butoxy]benzene
• InChI: InChI=1S/C19H24O3/c1-3-16-6-8-18(9-7-16)21-14-4-5-15-22-19-12-10-17(20-2)11-13-19/h6-13H,3-5,14-15H2,1-2H3
• InChI Key: QMMIOTBWXYCVJM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)OCCCCOC2=CC=C(C=C2)OC
• Molecular Formula: C19H24O3
• Molecular Weight: 300.4 g/mol

Description

1-ethyl-4-[4-(4-methoxyphenoxy)butoxy]benzene, also known as EMD-57033, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. This compound is a selective antagonist of the 5-HT6 receptor, which is a type of serotonin receptor found in the brain.

Mechanism of Action

1-ethyl-4-[4-(4-methoxyphenoxy)butoxy]benzene selectively binds to the 5-HT6 receptor and blocks its activity. This leads to a decrease in the release of certain neurotransmitters such as acetylcholine and dopamine, which are involved in cognitive function and mood regulation. By blocking the 5-HT6 receptor, 1-ethyl-4-[4-(4-methoxyphenoxy)butoxy]benzene may improve cognitive function and alleviate symptoms of neurological disorders.
Biochemical and Physiological Effects:
Studies have shown that 1-ethyl-4-[4-(4-methoxyphenoxy)butoxy]benzene can improve cognitive function and memory in animal models of Alzheimer's disease and schizophrenia. It has also been shown to have antidepressant effects in animal models of depression. However, further studies are needed to determine the exact biochemical and physiological effects of 1-ethyl-4-[4-(4-methoxyphenoxy)butoxy]benzene in humans.

Advantages and Limitations for Lab Experiments

One advantage of using 1-ethyl-4-[4-(4-methoxyphenoxy)butoxy]benzene in lab experiments is its selective antagonism of the 5-HT6 receptor, which allows for targeted studies of this receptor's role in neurological disorders. However, one limitation is that 1-ethyl-4-[4-(4-methoxyphenoxy)butoxy]benzene may have off-target effects on other receptors, which could confound the results of experiments.

Future Directions

Future research on 1-ethyl-4-[4-(4-methoxyphenoxy)butoxy]benzene could focus on its potential therapeutic applications in neurological disorders such as Alzheimer's disease, schizophrenia, and depression. Additionally, studies could investigate the safety and efficacy of 1-ethyl-4-[4-(4-methoxyphenoxy)butoxy]benzene in humans. Furthermore, research could explore the potential of 1-ethyl-4-[4-(4-methoxyphenoxy)butoxy]benzene as a tool for studying the role of the 5-HT6 receptor in neurological disorders and as a potential drug target for the development of new therapies.

Synthesis Methods

The synthesis of 1-ethyl-4-[4-(4-methoxyphenoxy)butoxy]benzene involves the reaction of 1-ethyl-4-hydroxybenzene with 4-(4-methoxyphenoxy)butyl chloride in the presence of potassium carbonate. The resulting product is then purified using column chromatography to obtain 1-ethyl-4-[4-(4-methoxyphenoxy)butoxy]benzene in its pure form.

Scientific Research Applications

1-ethyl-4-[4-(4-methoxyphenoxy)butoxy]benzene has been used in various scientific research studies due to its selective antagonism of the 5-HT6 receptor. This receptor has been implicated in several neurological disorders such as Alzheimer's disease, schizophrenia, and depression. Therefore, 1-ethyl-4-[4-(4-methoxyphenoxy)butoxy]benzene has been studied for its potential therapeutic applications in these disorders.